Cas no 2229021-94-5 (1-(2-chloro-5-fluorophenyl)-2,2-dimethylcyclopropylmethanol)

• Product Name: 1-(2-chloro-5-fluorophenyl)-2,2-dimethylcyclopropylmethanol
• CAS No: 2229021-94-5
• MF: C₁₂H₁₄ClFO
• MW: 228.690366268158
• CID: 6615773
• PubChem ID: 165650274
• Update Time: 2025-10-29

1-(2-chloro-5-fluorophenyl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-5-fluorophenyl)-2,2-dimethylcyclopropylmethanol
• 2229021-94-5
• [1-(2-chloro-5-fluorophenyl)-2,2-dimethylcyclopropyl]methanol
• EN300-1993697

• Inchi： 1S/C12H14ClFO/c1-11(2)6-12(11,7-15)9-5-8(14)3-4-10(9)13/h3-5,15H,6-7H2,1-2H3
• InChI Key： RXULVCRIMZTYHB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1(CO)CC1(C)C)F

Computed Properties

• Exact Mass: 228.0717209g/mol
• Monoisotopic Mass: 228.0717209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2-chloro-5-fluorophenyl)-2,2-dimethylcyclopropylmethanol

Research Briefing on 1-(2-chloro-5-fluorophenyl)-2,2-dimethylcyclopropylmethanol (CAS: 2229021-94-5)

1-(2-chloro-5-fluorophenyl)-2,2-dimethylcyclopropylmethanol (CAS: 2229021-94-5) is a cyclopropylmethanol derivative that has recently gained attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound features a unique structural motif combining a halogenated aromatic ring with a cyclopropane moiety, which is often associated with enhanced metabolic stability and bioavailability. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive molecules targeting various disease pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 1-(2-chloro-5-fluorophenyl)-2,2-dimethylcyclopropylmethanol as a precursor for novel antiviral agents. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against RNA viruses, including SARS-CoV-2, by targeting viral polymerase enzymes. The presence of the 2-chloro-5-fluorophenyl group was found to enhance binding affinity to the viral target, while the cyclopropane ring contributed to improved pharmacokinetic properties.

Another significant application of this compound was reported in a 2024 Nature Chemical Biology paper, where it served as a building block for the development of allosteric modulators of G-protein-coupled receptors (GPCRs). The research team utilized the structural rigidity of the cyclopropane ring to design conformationally constrained analogs that selectively modulated specific GPCR subtypes involved in neurological disorders. This approach led to the identification of several lead compounds with improved selectivity profiles compared to existing therapeutics.

From a synthetic chemistry perspective, recent advances in the preparation of 1-(2-chloro-5-fluorophenyl)-2,2-dimethylcyclopropylmethanol have been achieved through innovative catalytic methods. A 2023 Organic Letters publication described a novel asymmetric synthesis route using chiral copper catalysts, achieving enantiomeric excesses greater than 95%. This methodological breakthrough is particularly valuable for pharmaceutical applications where enantiopurity is critical for drug safety and efficacy.

The compound's physicochemical properties have also been extensively characterized in recent studies. Computational modeling and experimental data indicate that 1-(2-chloro-5-fluorophenyl)-2,2-dimethylcyclopropylmethanol exhibits favorable drug-like properties, including moderate lipophilicity (clogP ~2.8) and good metabolic stability in human liver microsome assays. These characteristics make it an attractive scaffold for further medicinal chemistry optimization.

Ongoing research is exploring the potential of this compound in additional therapeutic areas. Preliminary results from unpublished studies suggest possible applications in oncology, where derivatives have shown promising activity against kinase targets involved in cancer cell proliferation. Furthermore, its structural features are being investigated for the development of next-generation antimicrobial agents to address the growing challenge of antibiotic resistance.

In conclusion, 1-(2-chloro-5-fluorophenyl)-2,2-dimethylcyclopropylmethanol represents a versatile chemical entity with multiple applications in drug discovery. Its unique structural features, combined with recent synthetic advances and demonstrated biological activities, position it as an important compound in contemporary medicinal chemistry research. Future studies will likely expand its utility across additional therapeutic areas and further optimize its pharmacological profile for clinical development.